4-Hexen-2-one, 3-methylene-, (E)- (9CI)
Description
4-Hexen-2-one, 3-methylene-, (E)- (9CI) is an α,β-unsaturated ketone characterized by a methylene group (=CH₂) at position 3 and an (E)-configured double bond between positions 4 and 5. Its molecular formula is C₇H₁₀O (molecular weight: 110.15 g/mol), distinguishing it from saturated or differently substituted analogs. This compound is primarily utilized in industrial and scientific research, though specific applications are inferred from structurally similar ketones .
Properties
CAS No. |
110354-33-1 |
|---|---|
Molecular Formula |
C7H10O |
Molecular Weight |
110.156 |
IUPAC Name |
(E)-3-methylidenehex-4-en-2-one |
InChI |
InChI=1S/C7H10O/c1-4-5-6(2)7(3)8/h4-5H,2H2,1,3H3/b5-4+ |
InChI Key |
VPLRDFUGGUNCGW-SNAWJCMRSA-N |
SMILES |
CC=CC(=C)C(=O)C |
Synonyms |
4-Hexen-2-one, 3-methylene-, (E)- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Differences
The table below summarizes key structural and molecular distinctions between the target compound and its closest analogs:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Key Structural Features |
|---|---|---|---|---|
| 4-Hexen-2-one, 3-methylene-, (E)- (9CI) | Not explicitly provided | C₇H₁₀O | 110.15 | Methylene (=CH₂) at C3; (E)-4,5 double bond |
| 4-Hexen-2-one, 3-methyl-, (E)- (9CI) | 80201-26-9 | C₇H₁₂O | 112.17 | Methyl (-CH₃) at C3; (E)-4,5 double bond |
| 4-Hexen-2-one, 3-methyl-, (Z)- (9CI) | 113972-71-7 | C₇H₁₂O | 112.17 | Methyl (-CH₃) at C3; (Z)-4,5 double bond |
| 2-Hexanone, 4-methoxy-3-methylene- (9CI) | 155882-09-0 | C₈H₁₄O₂ | 142.20 | Methoxy (-OCH₃) at C4; methylene at C3 |
Key Observations :
- Substituent Effects : The methylene group (=CH₂) in the target compound introduces a conjugated double bond system, enhancing reactivity toward electrophilic additions compared to the methyl (-CH₃) analogs .
- Functional Group Variations : The 4-methoxy analog (C₈H₁₄O₂) exhibits altered polarity and solubility due to the ether group, making it more suitable for solvent-based applications .
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